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Compound of Interest

Compound Name: Iprovalicarb

Cat. No.: B1672162 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of iprovalicarb's performance in targeting fungal

cellulose synthesis with alternative fungicides. It includes supporting experimental data,

detailed methodologies for key experiments, and visualizations of relevant pathways and

workflows to aid in research and drug development.

Introduction to Iprovalicarb and its Proposed Target
Iprovalicarb is a systemic fungicide belonging to the chemical class of valinamide carbamates.

It exhibits protective, curative, and eradicative action against oomycete pathogens, which are

responsible for devastating plant diseases like late blight and downy mildew. The primary mode

of action of iprovalicarb is the inhibition of cellulose synthesis, a crucial component of the

oomycete cell wall. This disruption leads to mycelial deformation and ultimately, cell death.[1]

Strong evidence from studies on the broader class of Carboxylic Acid Amide (CAA) fungicides,

to which iprovalicarb belongs, points to the Cellulose Synthase 3 (CesA3) enzyme as the

specific molecular target. Cross-resistance studies have demonstrated that oomycete isolates

resistant to other CAA fungicides, such as mandipropamid, are often also resistant to

iprovalicarb, suggesting a shared target protein.
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The validation of a fungicide's target site is a critical step in understanding its mechanism of

action and for developing strategies to manage resistance. Key experimental approaches to

validate CesA3 as the target of iprovalicarb include the generation and analysis of resistant

mutants and in vitro enzyme inhibition assays.

Generation and Analysis of Resistant Mutants
A powerful method to identify a drug's target is to select for resistant mutants and then identify

the genetic basis of that resistance. For CAA fungicides, this has been successfully

demonstrated in various oomycete species.

Experimental Workflow:
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Wild-type Oomycete Population

Chemical Mutagenesis (e.g., EMS) or
UV Irradiation

Selection on Iprovalicarb-amended Media

Isolation of Resistant Colonies

Sequencing of the CesA3 Gene

Identification of Point Mutations
(e.g., in the G1105 codon)

Functional Validation
(Gene Knockout/Site-directed Mutagenesis)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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